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Compound Name: AZD-5672

Cat. No.: B1666223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD-5672 is a potent and selective antagonist of the C-C chemokine receptor 5 (CCR5). CCR5

is a key receptor in the inflammatory cascade, primarily involved in the migration and activation

of T-cells and macrophages to sites of inflammation. Its role in various inflammatory and

autoimmune diseases, including rheumatoid arthritis, has been a subject of extensive research.

These application notes provide an overview of the available preclinical data for AZD-5672 and

offer guidance on its potential use in in vivo animal models based on this information and data

from other CCR5 antagonists.

Disclaimer: Detailed in vivo dosage information for efficacy and toxicology studies of AZD-5672
in animal models is not widely available in the public domain. The information presented herein

is based on limited publicly accessible data and a review of analogous CCR5 antagonists.

Researchers should conduct their own dose-ranging studies to determine the optimal dosage

for their specific animal model and experimental conditions.

AZD-5672: Preclinical Pharmacokinetic Data
While specific efficacy and toxicology data are limited, some pharmacokinetic parameters for

AZD-5672 following intravenous administration have been reported. This data can be useful for

initial experimental design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666223?utm_src=pdf-interest
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species Dose (IV) Clearance (Cl)
Volume of
Distribution
(Vss)

Half-life (t½)

Rat 1-2 mg/kg 28 mL/min/kg 5.3 L/kg 2.6 h

Dog 1-2 mg/kg 18 mL/min/kg 5.7 L/kg 3.9 h

Dosage of Other CCR5 Antagonists in Animal
Models of Arthritis
To provide a frame of reference for designing in vivo studies with AZD-5672, the following table

summarizes the dosages of other CCR5 antagonists used in preclinical models of arthritis.

Compound
Animal
Model

Species
Route of
Administrat
ion

Dosage Reference

Maraviroc

Collagen-

Induced

Arthritis (CIA)

Mouse
Intraperitonea

l
50 mg/kg/day [1]

MCC22

K/B.g7 T-cell

receptor

transgenic

mouse model

Mouse
Intraperitonea

l

Varying

doses
[2]

Experimental Protocols
Collagen-Induced Arthritis (CIA) in Rodents
The CIA model is a widely used and relevant model for studying rheumatoid arthritis.

Materials:

Complete Freund's Adjuvant (CFA)

Type II Collagen (bovine or chicken)
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0.1 M Acetic Acid

AZD-5672 or other CCR5 antagonist

Vehicle for drug administration (e.g., 0.5% methylcellulose)

Syringes and needles (26-30 gauge)

Procedure:

Preparation of Collagen Emulsion:

Dissolve Type II collagen in 0.1 M acetic acid at 4°C to a final concentration of 2 mg/mL.

Emulsify the collagen solution with an equal volume of CFA by drawing the mixture into

and out of a glass syringe until a stable emulsion is formed (a drop of the emulsion should

not disperse in water).

Induction of Arthritis:

Anesthetize the animals (e.g., rats or mice) according to approved institutional protocols.

On day 0, inject 100 µL of the collagen emulsion intradermally at the base of the tail.

On day 21, administer a booster injection of 100 µL of Type II collagen emulsified in

Incomplete Freund's Adjuvant (IFA) intradermally at a site near the initial injection.

Drug Administration:

Prepare a stock solution of AZD-5672 in a suitable vehicle.

Begin drug administration at the first sign of arthritis (typically around day 24-28) or

prophylactically before disease onset.

Administer the drug daily via the desired route (e.g., oral gavage, intraperitoneal injection)

at the predetermined dose. A vehicle control group should be included.

Assessment of Arthritis:
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Monitor the animals daily for clinical signs of arthritis, including paw swelling, erythema,

and joint stiffness.

Score the severity of arthritis using a standardized scoring system (e.g., 0-4 scale for each

paw).

Measure paw thickness using a digital caliper.

At the end of the study, collect blood for serological analysis (e.g., inflammatory cytokines,

anti-collagen antibodies) and harvest joints for histological evaluation of inflammation,

pannus formation, and cartilage/bone erosion.
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Caption: CCR5 Signaling Pathway and Inhibition by AZD-5672.
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Caption: General Experimental Workflow for Preclinical Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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